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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental properties of lanthanum

series hydroxides, Ln(OH)₃, where Ln represents a lanthanide element from Lanthanum (La) to

Lutetium (Lu). A thorough understanding of these properties is crucial for applications in

catalysis, materials science, and particularly in the context of drug development where

lanthanide compounds are explored for various therapeutic and diagnostic purposes.

Basicity and the Lanthanide Contraction
The basicity of lanthanide hydroxides exhibits a well-defined trend across the series, a direct

consequence of the lanthanide contraction. As the atomic number increases from La to Lu, the

ionic radii of the Ln³⁺ ions steadily decrease. This is due to the poor shielding of the nuclear

charge by the 4f electrons.

According to Fajan's rules, this increase in charge density for a constant +3 charge leads to a

greater polarization of the O-H bond in the hydroxide group. Consequently, the covalent

character of the Ln-O bond increases across the series. An increase in the covalent nature of

the metal-hydroxide bond makes the release of the hydroxide ion (OH⁻) in solution more

difficult, thus leading to a decrease in basicity.[1][2][3][4] Therefore, La(OH)₃ is the most basic,

and Lu(OH)₃ is the least basic among the lanthanide hydroxides.[1][2][3][4]

This trend can be quantitatively observed through the first hydrolysis constants (p*K₁), which

correspond to the equilibrium:
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Ln³⁺ + H₂O ⇌ Ln(OH)²⁺ + H⁺

A lower p*K₁ value indicates a greater tendency for the metal ion to hydrolyze, which

corresponds to a less basic hydroxide.
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Quantitative Data on Basicity and Solubility
The following tables summarize the first hydrolysis constants (p*K₁) and the solubility products

(Ksp) for the lanthanide hydroxides. It is important to note that experimental values for Ksp can

vary depending on the crystallinity of the solid phase, with amorphous precipitates generally

showing higher solubility.[5]

Lanthanide (Ln) First Hydrolysis Constant (p*K₁)[6]

La 8.53

Ce 8.17

Pr 8.08

Nd 8.01

Sm 7.85

Eu 7.80

Gd 7.78

Tb 7.60

Dy 7.58

Ho 7.52

Er 7.48

Tm 7.44

Yb 7.42

Lu 7.41
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Lanthanide (Ln) Solubility Product (Ksp) -log(Ksp)

La(OH)₃ 2.00 x 10⁻²¹[7] 20.70

Nd(OH)₃ 1.9 x 10⁻²² 21.72

Sm(OH)₃ 7.9 x 10⁻²³ 22.10

Eu(OH)₃ 9.4 x 10⁻²⁷ 26.03

Gd(OH)₃ 1.8 x 10⁻²³ 22.74

Dy(OH)₃ 2.7 x 10⁻²³ 22.57

Ho(OH)₃ 2.3 x 10⁻²⁴ 23.64

Er(OH)₃ 1.0 x 10⁻²⁴ 24.00

Yb(OH)₃ 1.0 x 10⁻²⁴ 24.00

Lu(OH)₃ 2.5 x 10⁻²⁴ 23.60

Note: Ksp values are compiled from various sources and should be used for comparative

purposes. The values can be influenced by experimental conditions.

Thermal Stability and Decomposition
Lanthanide hydroxides are thermally unstable and decompose upon heating. The

decomposition typically proceeds in two stages:

Dehydration to form an oxyhydroxide (LnOOH).

Further decomposition of the oxyhydroxide to the corresponding lanthanide oxide (Ln₂O₃).[8]

[9][10]

For lanthanum hydroxide, the first decomposition step to LaOOH occurs at approximately

330°C, and the subsequent decomposition to La₂O₃ takes place at higher temperatures,

around 490°C.[11] This two-step decomposition is a general characteristic of the lanthanide

series, although the specific decomposition temperatures vary with the particular lanthanide.
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Lanthanide Hydroxide
Decomposition to LnOOH
(°C)

Decomposition to Ln₂O₃
(°C)

La(OH)₃ ~330[11] >490[11]

Nd(OH)₃ 270-430 430-600

Sm(OH)₃ 280-450 450-620

Gd(OH)₃ 300-480 480-650

Dy(OH)₃ 310-500 500-680

Note: Temperature ranges are indicative and can be influenced by factors such as heating rate

and atmosphere.

Experimental Protocols
Synthesis of Lanthanide Hydroxides by Precipitation
A common and straightforward method for synthesizing lanthanide hydroxides is through

precipitation from an aqueous solution of a lanthanide salt.[8][9][12]

Materials:

Lanthanide(III) salt (e.g., nitrate or chloride)

Base solution (e.g., sodium hydroxide or ammonium hydroxide)

Deionized water

Beakers, magnetic stirrer, pH meter, filtration apparatus (e.g., Büchner funnel), and drying

oven.

Procedure:

Prepare a solution of the desired lanthanide(III) salt in deionized water.

While stirring the lanthanide salt solution, slowly add the base solution dropwise.
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Monitor the pH of the solution continuously. A gelatinous precipitate of the lanthanide

hydroxide will form. Continue adding the base until the precipitation is complete, typically at a

pH of around 9-10.

Continue stirring the suspension for a period to allow for aging of the precipitate, which can

improve its crystallinity.

Separate the precipitate from the solution by filtration.

Wash the precipitate several times with deionized water to remove any residual salts.

Dry the purified lanthanide hydroxide in an oven at a moderate temperature (e.g., 80-100°C)

to remove excess water.

Prepare Lanthanide Salt Solution

Add Base Solution Dropwise with Stirring

Monitor pH and Observe Precipitation

Age the Precipitate

Filter and Wash the Precipitate

Dry the Lanthanide Hydroxide
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Determination of Basicity and Hydrolysis Constants by
Potentiometric Titration
Potentiometric titration is a standard method for determining the hydrolysis constants of metal

ions, which are inversely related to the basicity of their corresponding hydroxides.[13][14][15]

[16]

Materials:

Lanthanide(III) salt solution of known concentration.

Standardized solution of a strong acid (e.g., HCl).

Standardized solution of a carbonate-free strong base (e.g., NaOH).

Inert electrolyte solution to maintain constant ionic strength (e.g., KNO₃ or NaClO₄).

Potentiometer with a glass electrode and a reference electrode.

Thermostated titration vessel.

Nitrogen or argon gas supply.

Procedure:

Calibrate the glass electrode using standard buffer solutions.

Place a known volume of the lanthanide salt solution and the inert electrolyte into the

thermostated titration vessel.

Bubble inert gas through the solution to exclude atmospheric carbon dioxide.

Initially, titrate the solution with the standardized strong acid to a low pH to determine the

initial analytical concentration of any excess acid or base.
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Then, titrate the solution with the standardized strong base. Record the pH and the volume

of titrant added at regular intervals.

The hydrolysis constants are determined by analyzing the titration curve. The data is typically

fitted to a model that considers the formation of various hydrolyzed species (e.g., Ln(OH)²⁺,

Ln(OH)₂⁺) using specialized software.

Prepare Ln³⁺ Solution with Inert Electrolyte

Calibrate pH Electrode

Titrate with Standard Acid

Titrate with Standard Base
(Record pH and Volume)

Analyze Titration Curve

Calculate Hydrolysis Constants

Click to download full resolution via product page

Determination of Solubility Product (Ksp)
The solubility product can be determined by measuring the equilibrium concentration of the

lanthanide ion in a saturated solution of its hydroxide.
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Materials:

Synthesized lanthanide hydroxide.

Deionized water (CO₂-free).

pH meter.

Centrifuge or filtration system with appropriate pore size.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or another sensitive analytical

technique for metal ion quantification.

Procedure:

Add an excess of the lanthanide hydroxide to CO₂-free deionized water in a sealed container

to prevent the formation of carbonates.

Agitate the suspension at a constant temperature for an extended period to ensure

equilibrium is reached.

Measure the final pH of the saturated solution.

Separate the solid phase from the solution by centrifugation or filtration.

Carefully extract a sample of the supernatant and acidify it to prevent precipitation before

analysis.

Determine the concentration of the lanthanide ion in the supernatant using a sensitive

analytical technique like ICP-MS.

The solubility product (Ksp) is calculated from the molar solubility of the lanthanide ion and

the hydroxide ion concentration (determined from the measured pH).

Thermal Analysis by Thermogravimetric Analysis (TGA)
TGA is used to study the thermal decomposition of lanthanide hydroxides by measuring the

change in mass as a function of temperature.[17][18]
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Materials:

Thermogravimetric analyzer (TGA).

Dried lanthanide hydroxide sample.

Inert gas (e.g., nitrogen or argon).

Procedure:

Calibrate the TGA instrument for temperature and mass.

Place a small, accurately weighed amount of the dried lanthanide hydroxide sample into the

TGA sample pan.

Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere of an

inert gas.

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show distinct mass loss steps corresponding to the dehydration

to the oxyhydroxide and the subsequent decomposition to the oxide. The temperatures at

which these transitions occur can be determined from the thermogram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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